Cas no 731753-26-7 (2-(1-Aminoethyl)-4,6-dimethylphenol)

• Product Name: 2-(1-Aminoethyl)-4,6-dimethylphenol
• CAS No: 731753-26-7
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5737555
• PubChem ID: 76222902
• Update Time: 2023-11-10

2-(1-Aminoethyl)-4,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1-aminoethyl)-4,6-dimethyl-
• 2-(1-AMINOETHYL)-4,6-DIMETHYLPHENOL
• EN300-1277484
• 731753-26-7
• 2-(1-Aminoethyl)-4,6-dimethylphenol

• Inchi： 1S/C10H15NO/c1-6-4-7(2)10(12)9(5-6)8(3)11/h4-5,8,12H,11H2,1-3H3
• InChI Key： WVTSODRKSFVSLT-UHFFFAOYSA-N
• SMILES： C1(O)=C(C)C=C(C)C=C1C(N)C

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.048±0.06 g/cm3(Predicted)
• Boiling Point: 272.6±35.0 °C(Predicted)
• pka: 10.54±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols